3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone

• IUPAC Name: 2,4-dichloro-6-[(E)-[(6-chloropyridazin-3-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C11H7Cl3N4O/c12-7-3-6(11(19)8(13)4-7)5-15-17-10-2-1-9(14)16-18-10/h1-5,19H,(H,17,18)/b15-5+
• InChI Key: SGXVUVPJMPIKFN-PJQLUOCWSA-N
• Canonical SMILES: C1=CC(=NN=C1NN=CC2=C(C(=CC(=C2)Cl)Cl)O)Cl
• Isomeric SMILES: C1=CC(=NN=C1N/N=C/C2=C(C(=CC(=C2)Cl)Cl)O)Cl
• Molecular Formula: C11H7Cl3N4O
• Molecular Weight: 317.6 g/mol

Description

3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone, also known as CPHH, is a chemical compound that has been of interest to the scientific community due to its potential applications in research and development. CPHH is a type of hydrazone that has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function. Additionally, 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been shown to induce apoptosis, or programmed cell death, in cancer cells, which can lead to the inhibition of tumor growth.
Biochemical and Physiological Effects:
3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the modulation of neurotransmitter levels. Additionally, 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been shown to have anti-inflammatory and antioxidant properties, which can help protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone in lab experiments is its ability to inhibit enzyme activity, which can be useful in studying the role of enzymes in various biological processes. Additionally, 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been shown to have a high degree of selectivity for certain enzymes, which can help researchers target specific pathways or processes. However, one limitation of using 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone, including the synthesis of new derivatives with improved activity and selectivity, the development of new methods for the delivery of 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone to target tissues, and the study of its potential applications in the treatment of other diseases. Additionally, further research is needed to understand the mechanisms underlying the biochemical and physiological effects of 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone, as well as its potential toxicity and side effects.

Synthesis Methods

3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone can be synthesized using various methods, including the reaction of 3,5-dichloro-2-hydroxybenzaldehyde with 6-chloro-3-pyridazinecarbohydrazide in the presence of a suitable catalyst. The reaction mixture is then heated under reflux, and the resulting product is purified using various techniques such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been used in scientific research as a potential anti-tumor agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential to treat other diseases such as Alzheimer's, Parkinson's, and Huntington's disease. Additionally, 3,5-dichloro-2-hydroxybenzaldehyde (6-chloro-3-pyridazinyl)hydrazone has been used in the synthesis of other compounds, including metal complexes, which have been studied for their potential applications in catalysis, materials science, and drug development.